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Compound of Interest

Compound Name: Flavipucine

cat. No.: B1248310

Flavipucine: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Flavipucine is a naturally occurring pyridione epoxide with a spiro structure, first isolated from
Aspergillus flavipes. It has garnered significant interest within the scientific community due to its
diverse biological activities, including antibacterial, antifungal, and potent cytotoxic effects
against various cancer cell lines. This technical guide provides a detailed overview of the
chemical structure, physicochemical properties, and known biological activities of flavipucine.
It includes a compilation of spectroscopic data, a summary of its bioactivity, and a detailed
experimental protocol for its isolation. Furthermore, this document elucidates a key signaling
pathway implicated in its cytotoxic mechanism of action.

Chemical Structure and Identification

Flavipucine is chemically known as (2R,3R)-6-methyl-2-(3-methylbutanoyl)-1-oxa-7-
azaspiro[2.5]oct-5-ene-4,8-dione[1]. It is characterized by a unique spiro-epoxide ring system
fused to a dihydropyridinone core.

Table 1: Chemical Identifiers of Flavipucine
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Identifier Value Reference
(2R,3R)-6-methyl-2-(3-
methylbutanoyl)-1-oxa-7-

IUPAC Name _ [1]
azaspiro[2.5]oct-5-ene-4,8-
dione

Molecular Formula C12H15NOa4 [1]

Molecular Weight 237.25 g/mol [1]

CAS Number 38473-18-6

PubChem CID 10444160 [1]
DWCXXICTUDDKTB-

InChl Key [1]

JQWIXIFHSA-N

Canonical SMILES

CC1=CC(=0)C2(--INVALID-

LINK--C(=0)CC(C)C)C(=O)N1

[1]

Physicochemical and Spectroscopic Properties

The physicochemical and spectroscopic data are crucial for the identification and

characterization of flavipucine.

Table 2: Physicochemical Properties of Flavipucine

Property Value
Melting Point 130-131 °C

N Soluble in chloroform, ethyl acetate, and
Solubility

methanol.

Table 3: Spectroscopic Data of Flavipucine
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Spectroscopy Data

o (ppm): 1.01 (d, 6H, J=6.5 Hz), 2.24 (m, 1H),
1H NMR (CDCls) 2.50 (d, 2H, J=7.0 Hz), 2.13 (s, 3H), 3.84 (s,
1H), 6.09 (s, 1H), 7.6 (br s, 1H)

5 (ppm): 22.4 (q), 25.5 (d), 16.0 (q), 48.0 (1),
13C NMR (CDCls) 63.9 (s), 69.8 (d), 107.8 (d), 160.0 (s), 167.3 (s),
191.8 (s), 204.3 (s)

Infrared (IR) v (cm~1): 3420, 3100, 2960, 1720, 1680, 1610

Mass Spectrometry (MS) m/z: 237 (M™), 180, 152, 124

Biological Activity

Flavipucine exhibits a range of biological activities, making it a molecule of interest for
therapeutic development.

Table 4: Summary of Flavipucine's Biological Activity

Activity Target Organism/Cell Line Observed Effect
Antibacterial Bacillus subtilis Bactericidal activity
Antifungal Phytophthora infestans Antifungal activity

) Human promyelocytic ) o
Cytotoxic ) Potent cytotoxic activity
leukemia (HL-60)

Antiprotozoal - Antiprotozoal activity

Experimental Protocols
Isolation of Flavipucine from Aspergillus flavipes

This protocol details the extraction and purification of flavipucine from a culture of Aspergillus
flavipes.
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Workflow for Flavipucine Isolation

Fermentation

Inoculate A. flavipes into a suitable liquid medium

l

Incubate for 14-21 days at 25-28°C with shaking

Extrgction

Gilter the culture broth to separate mycelia and fiItrate]

;

(Extract the filtrate with ethyl acetate (3x))

:

(Combine and concentrate the organic extracts in vacua

Purification

[Subject the crude extract to silica gel column chromatographa

:

[Elute with a gradient of hexane and ethyl acetatej

:

G/Ionitor fractions by TLC and combine those containing ﬂavipucina

l

G’erform further purification by preparative TLC or HPLC)

Grystallize the pure fIavipucine]
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Proposed Apoptotic Pathway of Flavipucine

Flavipucine

Mitochondrion

Cytochrome c release

Apoptosome Formation
(Apaf-1, Cytochrome c, pro-Caspase-9)

Caspase-9 activation

Caspase-3 activation

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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